Cas no 2138214-51-2 (4-methyl-5-(3-methylcyclobutyl)-4H-1,2,4-triazole-3-sulfonyl fluoride)

• Product Name: 4-methyl-5-(3-methylcyclobutyl)-4H-1,2,4-triazole-3-sulfonyl fluoride
• CAS No: 2138214-51-2
• MF: C₈H₁₂FN₃O₂S
• MW: 233.26318359375
• CID: 6361923
• PubChem ID: 165465945
• Update Time: 2025-10-30

4-methyl-5-(3-methylcyclobutyl)-4H-1,2,4-triazole-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2138214-51-2
• 4-methyl-5-(3-methylcyclobutyl)-4H-1,2,4-triazole-3-sulfonyl fluoride
• EN300-783034

• Inchi： 1S/C8H12FN3O2S/c1-5-3-6(4-5)7-10-11-8(12(7)2)15(9,13)14/h5-6H,3-4H2,1-2H3
• InChI Key： ARMRCPNPVRGQKG-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2CC(C)C2)N1C)(=O)(=O)F

Computed Properties

• Exact Mass: 233.06342597g/mol
• Monoisotopic Mass: 233.06342597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 73.2Ų

Additional information on 4-methyl-5-(3-methylcyclobutyl)-4H-1,2,4-triazole-3-sulfonyl fluoride

4-Methyl-5-(3-Methylcyclobutyl)-4H-1,2,4-Triazole-3-sulfonyl Fluoride (CAS No. 2138214-51-2): An Overview

4-Methyl-5-(3-methylcyclobutyl)-4H-1,2,4-triazole-3-sulfonyl fluoride (CAS No. 2138214-51-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of a methylcyclobutyl group and a sulfonyl fluoride moiety, make it an intriguing candidate for further investigation.

The triazole ring is a fundamental component in many pharmaceuticals due to its stability and ability to form hydrogen bonds. In the context of 4-methyl-5-(3-methylcyclobutyl)-4H-1,2,4-triazole-3-sulfonyl fluoride, the triazole ring contributes to the compound's overall stability and reactivity. The methylcyclobutyl group adds a degree of steric hindrance and hydrophobicity, which can influence the compound's binding affinity to specific biological targets. The sulfonyl fluoride moiety is particularly noteworthy as it can participate in various chemical reactions, including nucleophilic substitution and electrophilic addition, making it a versatile functional group in synthetic chemistry.

Recent studies have explored the potential applications of 4-methyl-5-(3-methylcyclobutyl)-4H-1,2,4-triazole-3-sulfonyl fluoride in drug discovery and development. One area of interest is its use as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The sulfonyl fluoride group in this compound can be designed to undergo selective cleavage under specific physiological conditions, releasing an active therapeutic agent. This approach can enhance the pharmacokinetic properties of the drug, such as its solubility, stability, and bioavailability.

In addition to its potential as a prodrug precursor, 4-methyl-5-(3-methylcyclobutyl)-4H-1,2,4-triazole-3-sulfonyl fluoride has been investigated for its antimicrobial properties. Triazole derivatives are well-known for their broad-spectrum antimicrobial activity against various pathogens. The presence of the methylcyclobutyl group and the sulfonyl fluoride moiety may enhance the compound's ability to disrupt microbial cell walls or inhibit essential enzymes involved in microbial metabolism. Preliminary studies have shown promising results in vitro, with the compound exhibiting potent activity against both Gram-positive and Gram-negative bacteria.

The synthetic route for 4-methyl-5-(3-methylcyclobutyl)-4H-1,2,4-triazole-3-sulfonyl fluoride involves several steps that highlight its versatility in chemical synthesis. The synthesis typically begins with the formation of a triazole ring through a multi-step process involving azide coupling and cyclization reactions. The introduction of the methylcyclobutyl group can be achieved through alkylation or cycloaddition reactions, while the sulfonyl fluoride moiety is often introduced via sulfuryl chloride or other sulfonylation agents. The overall synthetic strategy is designed to optimize yield and purity while minimizing side reactions and by-products.

In terms of safety and environmental impact, 4-methyl-5-(3-methylcyclobutyl)-4H-1,2,4-triazole-3-sulfonyl fluoride has been evaluated for its toxicity and ecotoxicity profiles. Studies have shown that it exhibits low toxicity at therapeutic concentrations and has minimal environmental impact when properly handled and disposed of according to regulatory guidelines. This makes it a suitable candidate for further development in pharmaceutical applications.

The future prospects for 4-methyl-5-(3-methylcyclobutyl)-4H-1,2,4-triazole-3-sulfonyl fluoride are promising. Ongoing research is focused on optimizing its pharmacological properties through structure-based drug design and high-throughput screening techniques. Additionally, efforts are being made to explore its potential as a lead compound for developing new drugs targeting specific diseases such as bacterial infections, cancer, and neurodegenerative disorders.

In conclusion, 4-methyl-5-(3-methylcyclobutyl)-4H-1,2,4-triazole-3-sulfonyl fluoride (CAS No. 2138214-51-2) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it an exciting area of study for scientists and researchers working towards the development of novel therapeutic agents.